Cas no 1226259-64-8 (4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid)

• Product Name: 4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid
• CAS No: 1226259-64-8
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 5855829
• PubChem ID: 112508434
• Update Time: 2025-08-03

4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid
• 1226259-64-8
• EN300-1854384

• Inchi： 1S/C13H18O4/c1-9(13(14)15)4-5-10-6-7-11(16-2)12(8-10)17-3/h6-9H,4-5H2,1-3H3,(H,14,15)
• InChI Key： MPWZMLHDWOHTSC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC(C(=O)O)C)OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid

Introduction to 4-(3,4-dimethoxyphenyl)-2-methylbutanoic Acid (CAS No: 1226259-64-8)

4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1226259-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural framework that combines a phenyl ring substituted with methoxy groups at the 3 and 4 positions, with a butanoic acid side chain that includes a methyl group at the second carbon. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid can be described as follows: it consists of a benzene ring substituted with two methoxy groups (-OCH₃) at the 3rd and 4th positions, which are ortho-substituted relative to each other. This aromatic system is linked to a butanoic acid backbone, where the second carbon (α-carbon) bears a methyl group (-CH₃). This structural motif not only contributes to the compound's solubility and stability but also influences its interactions with biological targets. The electron-donating nature of the methoxy groups enhances the electron density on the aromatic ring, potentially affecting its reactivity in enzymatic or non-enzymatic processes.

In recent years, 4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid has been studied for its potential role in drug discovery and development. Its structural features suggest that it may serve as a precursor or analog in the synthesis of more complex molecules with pharmacological activity. For instance, the carboxylic acid moiety can be readily modified through esterification or amidation reactions to produce derivatives with enhanced bioavailability or targeted biological effects. Additionally, the aromatic ring with methoxy substitutions is a common scaffold in many natural products and pharmaceuticals, indicating that this compound could be explored for its pharmacological properties.

One of the most compelling aspects of 4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid is its potential application in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate biological pathways associated with inflammation, pain perception, and neurotransmitter activity. The methoxy-substituted phenyl ring may interact with specific enzymes or receptors, thereby influencing signaling cascades that are relevant to various diseases. For example, studies have shown that similar aromatic carboxylic acids can act as inhibitors or activators of cytochrome P450 enzymes, which play a crucial role in drug metabolism and detoxification processes.

The synthesis of 4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid is another area of interest within synthetic organic chemistry. The compound can be prepared through multi-step reactions that involve Friedel-Crafts alkylation followed by oxidation and functional group transformations. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation or cross-coupling reactions, have been employed to enhance yield and selectivity. These approaches not only improve the efficiency of producing 1226259-64-8 but also provide insights into scalable synthetic routes for related compounds. The development of robust synthetic protocols is essential for both academic research and industrial applications where large quantities of high-purity material are required.

From a biochemical perspective, 4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid may exhibit interactions with various biomolecules due to its structural complexity. The carboxylic acid group can participate in hydrogen bonding with amino acids or other polar residues in proteins, while the aromatic ring can engage in π-π stacking interactions or hydrophobic effects within lipid bilayers. These interactions are critical for understanding how the compound might behave within biological systems. Additionally, computational modeling techniques such as molecular dynamics simulations have been used to predict binding affinities and enzyme-substrate interactions, providing valuable insights into its potential biological activity.

The pharmacokinetic properties of 1226259-64-8 are also under investigation to assess its suitability for therapeutic use. Factors such as solubility, stability in biological fluids, and metabolic degradation pathways are carefully evaluated to determine how effectively it can reach target sites within an organism. In vitro studies using cell culture models have shown that derivatives of this compound can exhibit dose-dependent effects on specific cellular processes. These findings support further exploration into its potential as a lead compound for drug development programs aimed at treating conditions such as neurodegenerative disorders or chronic inflammatory diseases.

Recent advancements in analytical chemistry have enabled more precise characterization of 4-(3,4-dimethoxyphenyl)-2-methylbutanoic acid using techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods provide detailed information about purity levels, impurity profiles, and structural confirmation post-synthesis. High-resolution NMR spectroscopy is particularly useful for elucidating proton environments within complex molecules like this one while MS offers insights into molecular weight distribution and fragmentation patterns upon ionization.

The future directions for research on CAS No: 1226259-64-8 include exploring its role in combinatorial chemistry libraries where it could serve as building block for generating diverse chemical scaffolds through library synthesis approaches like split-pool synthesis or parallel reaction techniques commonly employed by pharmaceutical companies during hit identification phases.